4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone

• IUPAC Name: 4,6-dimethyl-N-[(E)-(4-nitrophenyl)methylideneamino]furo[2,3-d]pyrimidin-2-amine
• InChI: InChI=1S/C15H13N5O3/c1-9-7-13-10(2)17-15(18-14(13)23-9)19-16-8-11-3-5-12(6-4-11)20(21)22/h3-8H,1-2H3,(H,17,18,19)/b16-8+
• InChI Key: SLRRUDVQDNZVBP-LZYBPNLTSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2O1)NN=CC3=CC=C(C=C3)[N+](=O)[O-])C
• Isomeric SMILES: CC1=CC2=C(N=C(N=C2O1)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C15H13N5O3
• Molecular Weight: 311.30 g/mol

Description

4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone, also known as DMFP-NBH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a hydrazone derivative of 4-nitrobenzaldehyde and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone is not fully understood. However, it has been proposed that the compound inhibits cancer cell growth by inducing apoptosis and cell cycle arrest. In addition, 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone has been shown to bind to metal ions, which may play a role in its potential applications in catalysis and electrochemistry.
Biochemical and Physiological Effects
4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone has been shown to exhibit cytotoxic effects on cancer cells. In addition, the compound has been shown to bind to metal ions, which may play a role in its potential applications in catalysis and electrochemistry.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone is its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. However, one of the limitations of this compound is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, and the exploration of its mechanism of action. In addition, further studies are needed to determine the toxicity and safety of 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone, as well as its potential side effects.

Synthesis Methods

4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone can be synthesized using different methods, including the reaction of 4-nitrobenzaldehyde with (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazine in the presence of a catalyst. Another method involves the reaction of 4-nitrobenzaldehyde with (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazine in the presence of an acid catalyst. The synthesized compound can be characterized using various spectroscopic techniques, including NMR, IR, and Mass spectrometry.

Scientific Research Applications

4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone has been investigated as a potential anti-cancer agent due to its ability to inhibit cancer cell growth. In material science, 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis and electrochemistry. In analytical chemistry, 4-nitrobenzaldehyde (4,6-dimethylfuro[2,3-d]pyrimidin-2-yl)hydrazone has been used as a fluorescent probe for the detection of metal ions in aqueous solutions.